Cas no 2137618-83-6 (2-cyclopentyl-2-hydroxybutanedioic acid)

• Product Name: 2-cyclopentyl-2-hydroxybutanedioic acid
• CAS No: 2137618-83-6
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 6157135
• PubChem ID: 165483001
• Update Time: 2025-10-29

2-cyclopentyl-2-hydroxybutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-2-hydroxybutanedioic acid
• EN300-1131409
• 2137618-83-6

• Inchi： 1S/C9H14O5/c10-7(11)5-9(14,8(12)13)6-3-1-2-4-6/h6,14H,1-5H2,(H,10,11)(H,12,13)
• InChI Key： DENAXNJLACWSIZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 202.08412354g/mol
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.8Ų

Additional information on 2-cyclopentyl-2-hydroxybutanedioic acid

Introduction to 2-cyclopentyl-2-hydroxybutanedioic acid (CAS No. 2137618-83-6)

2-cyclopentyl-2-hydroxybutanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137618-83-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopentyl group and a hydroxybutanedioic acid backbone, has garnered attention due to its structural versatility and potential biological activities. The presence of both a hydroxyl and a dicarboxylic acid moiety makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The structural framework of 2-cyclopentyl-2-hydroxybutanedioic acid imparts unique chemical properties that make it a promising candidate for various applications. The cyclopentyl ring, known for its stability and ability to mimic certain biological structures, contributes to the compound's solubility and metabolic profile. Meanwhile, the hydroxybutanedioic acid moiety provides acidic functionality, enabling interactions with biological targets such as enzymes and receptors. These features collectively enhance the compound's potential as a building block for pharmacological investigations.

In recent years, there has been growing interest in the development of polyfunctionalized organic compounds that can modulate multiple biological pathways simultaneously. 2-cyclopentyl-2-hydroxybutanedioic acid fits well within this paradigm, as its dual functionality allows for the design of molecules with enhanced binding affinity and selectivity. This has led to its exploration in the synthesis of inhibitors targeting various diseases, including metabolic disorders and inflammatory conditions.

One of the most compelling aspects of 2-cyclopentyl-2-hydroxybutanedioic acid is its utility in constructing complex molecular architectures. The hydroxyl group can participate in hydrogen bonding interactions, while the carboxylic acid groups can form salt bridges or coordinate with metal ions, providing multiple points of interaction with biological systems. Such versatility makes it an attractive intermediate for medicinal chemists seeking to develop next-generation drugs.

Recent advancements in computational chemistry have further highlighted the potential of 2-cyclopentyl-2-hydroxybutanedioic acid as a pharmacophore. Molecular modeling studies have demonstrated that this compound can effectively interact with target proteins through both its cyclopentyl moiety and its acidic functional groups. These insights have guided the design of novel derivatives with improved pharmacokinetic properties and reduced toxicity profiles.

The synthesis of 2-cyclopentyl-2-hydroxybutanedioic acid has been optimized through various synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Common methods include cycloaddition reactions involving cyclopentenone derivatives, followed by functional group transformations to introduce the hydroxyl and carboxylic acid groups. These synthetic strategies have been refined over time to ensure high regioselectivity and minimal side reactions.

In addition to its pharmaceutical applications, 2-cyclopentyl-2-hydroxybutanedioic acid has shown promise in material science and industrial chemistry. Its ability to form stable complexes with metal ions makes it useful in catalytic processes, while its structural rigidity provides favorable properties for polymerization reactions. These applications underscore the compound's broad utility beyond traditional drug development.

The safety profile of 2-cyclopentyl-2-hydroxybutanedioic acid is another critical consideration in its utilization. Preliminary toxicological studies have indicated that this compound exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, further investigations are needed to fully assess its long-term effects and potential side reactions. These studies are essential for ensuring its safe use in both laboratory research and clinical applications.

As research continues to uncover new biological functions and therapeutic targets, the demand for structurally diverse compounds like 2-cyclopentyl-2-hydroxybutanedioic acid is expected to grow. Its unique combination of functional groups makes it a versatile tool for drug discovery, enabling chemists to explore novel chemical space with greater efficiency. This compound exemplifies how small-molecule scaffolds can be engineered to address complex biological challenges.

The integration of 2-cyclopentyl-2-hydroxybutanedioic acid into drug development pipelines represents a significant step forward in modern medicinal chemistry. By leveraging its structural features and exploring new synthetic methodologies, researchers can accelerate the discovery of next-generation therapeutics that meet the evolving needs of patients worldwide. The compound's potential is further amplified by ongoing advancements in biotechnology and computational modeling, which continue to refine our understanding of molecular interactions at an unprecedented level.